(2-Isobutyrylamino-acetylamino)-acetic acid
Description
(2-Isobutyrylamino-acetylamino)-acetic acid is a useful research compound. Its molecular formula is C8H14N2O4 and its molecular weight is 202.21 g/mol. The purity is usually 95%.
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Scientific Research Applications
Microbial Production of Volatile Fatty Acids
Volatile fatty acids (VFAs), including isobutyric acid, are crucial for synthesizing a range of commercially important chemicals. These acids are seen as renewable alternatives to petroleum-based VFAs due to their renewability, degradability, and sustainability. Research focuses on microbial production methods via fermentation, highlighting the importance of metabolic engineering, systematic biology, evolutionary engineering, and bioinformatics in discovering new biosynthesis routes for VFAs. The pathways for producing isobutyric acid, a compound structurally related to (2-Isobutyrylamino-acetylamino)-acetic acid, are still under exploration, indicating the need for further study in this field (Bhatia & Yang, 2017).
Antimicrobial Applications of Acetic Acid
Acetic acid has long been recognized for its antimicrobial properties, particularly against Pseudomonas aeruginosa infections in wounds. This highlights the potential for organic acids like acetic acid to serve as alternatives to traditional antiseptics, especially when dealing with antibiotic-resistant strains. Such applications underscore the importance of exploring the antimicrobial potential of related compounds, including this compound, for controlling infections (Nagoba et al., 2013).
Biotechnological Routes and Polymer Applications
Research into biotechnological routes based on lactic acid production from biomass emphasizes the potential for converting renewable resources into valuable chemicals. Such studies highlight the broader context of using organic acids and their derivatives for various industrial applications, including the production of biodegradable polymers and as feedstocks for green chemistry. This area of research may provide insights into the potential applications of this compound in similar biotechnological and industrial contexts (Gao, Ma, & Xu, 2011).
Properties
IUPAC Name |
2-[[2-(2-methylpropanoylamino)acetyl]amino]acetic acid |
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InChI |
InChI=1S/C8H14N2O4/c1-5(2)8(14)10-3-6(11)9-4-7(12)13/h5H,3-4H2,1-2H3,(H,9,11)(H,10,14)(H,12,13) |
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InChI Key |
HZXKIWTUQWWSDX-UHFFFAOYSA-N |
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| Source | PubChem | |
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Canonical SMILES |
CC(C)C(=O)NCC(=O)NCC(=O)O |
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| Source | PubChem | |
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Molecular Formula |
C8H14N2O4 |
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| Source | PubChem | |
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DSSTOX Substance ID |
DTXSID10389934 |
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| Record name | (2-Isobutyrylamino-acetylamino)-acetic acid | |
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Molecular Weight |
202.21 g/mol |
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| Source | PubChem | |
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CAS No. |
436096-89-8 |
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| Record name | (2-Isobutyrylamino-acetylamino)-acetic acid | |
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